![molecular formula C13H14ClN3O2S B4398745 2-(4-chloro-3-methylphenoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide](/img/structure/B4398745.png)
2-(4-chloro-3-methylphenoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide
Overview
Description
2-(4-chloro-3-methylphenoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide is a chemical compound that has been studied extensively for its potential applications in various scientific fields. This compound is also known by its chemical name, CP-690,550, and has been found to have several biochemical and physiological effects that make it a promising candidate for further research.
Mechanism of Action
CP-690,550 works by inhibiting the activity of Janus kinase (JAK) enzymes, which are involved in the signaling pathways that regulate the immune response. By blocking the activity of these enzymes, CP-690,550 can help to reduce inflammation and prevent damage to tissues.
Biochemical and Physiological Effects:
CP-690,550 has been found to have several biochemical and physiological effects that make it a promising candidate for further research. It has been shown to reduce inflammation and prevent damage to tissues in animal models of autoimmune diseases. It has also been found to improve the symptoms of rheumatoid arthritis and multiple sclerosis in clinical trials.
Advantages and Limitations for Lab Experiments
CP-690,550 has several advantages for lab experiments, including its ability to inhibit the activity of JAK enzymes, which are involved in the immune response. However, it also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on CP-690,550, including its potential applications in the treatment of other autoimmune diseases and its use in combination with other drugs to improve efficacy. Further research is also needed to fully understand its mechanism of action and potential side effects. Overall, CP-690,550 is a promising candidate for further research in the field of autoimmune diseases.
Scientific Research Applications
CP-690,550 has been studied extensively for its potential applications in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. It has been found to inhibit the activity of certain enzymes involved in the immune response, which can help to reduce inflammation and prevent damage to tissues.
properties
IUPAC Name |
2-(4-chloro-3-methylphenoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClN3O2S/c1-7-6-10(4-5-11(7)14)19-8(2)12(18)15-13-17-16-9(3)20-13/h4-6,8H,1-3H3,(H,15,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVCWTKKLTJBWCG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC(C)C(=O)NC2=NN=C(S2)C)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.79 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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